Cas no 313535-64-7 (N-3-(1,3-benzothiazol-2-yl)phenyl-4-methylbenzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)phenyl-4-methylbenzamide
• CAS No: 313535-64-7
• MF: C₂₁H₁₆N₂OS
• MW: 344.429543495178
• CID: 6368041
• PubChem ID: 739310
• Update Time: 2025-05-24

N-3-(1,3-benzothiazol-2-yl)phenyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)phenyl-4-methylbenzamide
• Benzamide, N-[3-(2-benzothiazolyl)phenyl]-4-methyl-
• Oprea1_810426
• EU-0000174
• N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-methylbenzamide
• AKOS001586587
• 313535-64-7
• N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-methylbenzamide
• SR-01000444798-1
• N~1~-[3-(1,3-BENZOTHIAZOL-2-YL)PHENYL]-4-METHYLBENZAMIDE
• SR-01000444798
• SCHEMBL12963272
• F0725-0452

• Inchi： 1S/C21H16N2OS/c1-14-9-11-15(12-10-14)20(24)22-17-6-4-5-16(13-17)21-23-18-7-2-3-8-19(18)25-21/h2-13H,1H3,(H,22,24)
• InChI Key： FAMUHPSQZLVDQL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NC3=CC=CC=C3S2)=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 344.09833431g/mol
• Monoisotopic Mass: 344.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• pka: 13.24±0.70(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-yl)phenyl-4-methylbenzamide

N-3-(1,3-Benzothiazol-2-yl)phenyl-4-methylbenzamide: A Comprehensive Overview

The compound N-3-(1,3-benzothiazol-2-yl)phenyl-4-methylbenzamide, identified by the CAS number 313535-64-7, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, material synthesis, and advanced chemical engineering.

The molecular structure of N-3-(1,3-benzothiazol-2-yl)phenyl-4-methylbenzamide comprises a benzothiazole ring system fused with a benzene ring, which is further substituted with a methyl group at the 4-position. This configuration imparts the molecule with distinct electronic properties and reactivity, making it a valuable substrate for further functionalization. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices.

One of the most notable aspects of this compound is its versatility in chemical reactions. Researchers have demonstrated its ability to undergo various transformations, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. These reactions are pivotal in the development of novel pharmaceutical agents and agrochemicals. For instance, derivatives of N-3-(1,3-benzothiazol-2-yl)phenyl-4-methylbenzamide have shown potential as inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

In terms of physical properties, this compound exhibits a high degree of thermal stability and excellent solubility in organic solvents. These characteristics make it an ideal candidate for use in high-throughput screening processes and combinatorial chemistry applications. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high quality.

The application of N-3-(1,3-benzothiazol-2-yl)phenyl-4-methylbenzamide extends beyond traditional chemical synthesis. It has been utilized as a building block in the construction of supramolecular assemblies and self-healing materials. Its ability to form hydrogen bonds and π–π interactions enables the creation of highly ordered structures with unique mechanical and optical properties.

Furthermore, the compound has been studied extensively for its photophysical properties. Research indicates that it exhibits strong fluorescence under UV light, which makes it a promising candidate for use in sensors, imaging agents, and light-emitting devices. Recent breakthroughs in nanotechnology have also leveraged this property to develop novel nanocomposites with enhanced sensitivity and selectivity.

In conclusion, N-3-(1,3-benzothiazol-2-yphenyl)-4-methylbenzamide (CAS No: 313535647) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing both academic research and industrial innovation.